Cas no 29013-18-1 (Rheochrysin)

• Product Name: Rheochrysin
• CAS No: 29013-18-1
• Molecular Formula: C₂₂H₂₂O₁₀
• Molecular Weight: 446.404
• CID: 2000520
• PubChem ID: 146013296

Rheochrysin Properties

Names and Identifiers

• Rheochrysin
• 1-Hydroxy-3-methoxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione;1-hydroxy-6-methoxy-3-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
• 29013-18-1

• InChIKey： OLGFBQHTXPVXRC-URJHZNMZSA-N
• Inchi： InChI=1S/2C22H22O10/c1-8-3-10-16(19(27)15-11(17(10)25)5-9(30-2)6-12(15)24)13(4-8)31-22-21(29)20(28)18(26)14(7-23)32-22;1-8-3-10-15(12(24)4-8)19(27)16-11(17(10)25)5-9(30-2)6-13(16)31-22-21(29)20(28)18(26)14(7-23)32-22/h2*3-6,14,18,20-24,26,28-29H,7H2,1-2H3/t2*14-,18-,20+,21-,22-/m11/s1
• SMILES： CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3OC4C(C(C(C(O4)CO)O)O)O)OC.CC1=CC2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)OC

Computed Properties

• Exact Mass: 892.24259379 g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 8
• Monoisotopic Mass: 892.24259379 g/mol
• Heavy Atom Count: 64
• Complexity: 1430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 326Ų
• Molecular Weight: 892.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones